Cas no 19379-90-9 (Benzenemethanaminium,N-dodecyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1))

Benzenemethanaminium, N-dodecyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1) is a quaternary ammonium compound characterized by its amphiphilic structure, combining a hydrophobic dodecyl chain with hydrophilic hydroxyethyl groups. This structure imparts surfactant properties, making it effective in applications requiring emulsification, wetting, or antimicrobial activity. The presence of hydroxyl groups enhances water solubility and compatibility with polar solvents, while the quaternary ammonium moiety provides cationic functionality, useful in fabric softeners, hair conditioners, and biocidal formulations. Its balanced hydrophilicity and lipophilicity contribute to stability in aqueous systems and interfacial activity. The compound is often employed in industrial and personal care formulations where mildness and performance are required.
Benzenemethanaminium,N-dodecyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1) structure
19379-90-9 structure
Product Name:Benzenemethanaminium,N-dodecyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1)
CAS No:19379-90-9
MF:C23H42ClNO2
MW:400.038086414337
CID:139708
Update Time:2025-10-23

Benzenemethanaminium,N-dodecyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N-dodecyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1)
    • BENZOXONIUM CHLORIDE
    • benzyl-dodecyl-bis(2-hydroxyethyl)azanium,chloride
    • Absonal
    • Absonal V
    • Bactofen
    • Beloran
    • Bialcol
    • Bradophen
    • Cohortan
    • Lomades
    • Orofar
    • d301
    • zy15021
    • absonalv
    • Inchi: 1S/C23H42NO2.ClH/c1-2-3-4-5-6-7-8-9-10-14-17-24(18-20-25,19-21-26)22-23-15-12-11-13-16-23;/h11-13,15-16,25-26H,2-10,14,17-22H2,1H3;1H/q+1;/p-1
    • InChI Key: UUSQFLGKGQEVCM-UHFFFAOYSA-M
    • SMILES: [N+](CCO)(CCO)(CCCCCCCCCCCC)CC1=CC=CC=C1.[Cl-]

Computed Properties

  • Exact Mass: 399.29000
  • Monoisotopic Mass: 399.29
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 17
  • Complexity: 297
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: g/cm3
  • Melting Point: 107-109°
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 40.46000
  • LogP: 1.91290

Benzenemethanaminium,N-dodecyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1) Security Information

  • Storage Condition:Ventilation and low temperature drying
  • Toxicity:LD50 orally in rats: 750 mg/kg (Goeth)

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Additional information on Benzenemethanaminium,N-dodecyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1)

Benzenemethanaminium, N-dodecyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1) (CAS No. 19379-90-9): A Versatile Quaternary Ammonium Compound

In the realm of specialty chemicals, Benzenemethanaminium, N-dodecyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1) (CAS No. 19379-90-9) stands out as a highly functional quaternary ammonium compound. This compound, often referred to by its abbreviated name or CAS number, is widely utilized in industries ranging from personal care to industrial applications due to its unique surfactant and antimicrobial properties. Its molecular structure, featuring a dodecyl chain and hydroxyethyl groups, contributes to its solubility and efficacy in various formulations.

The growing demand for eco-friendly surfactants and multifunctional additives has placed compounds like Benzenemethanaminium chloride in the spotlight. Consumers and manufacturers alike are increasingly searching for solutions that balance performance with sustainability. This compound’s ability to act as a cationic surfactant while being compatible with biodegradable formulations makes it a topic of interest in forums and research discussions. Questions such as "What are the benefits of quaternary ammonium compounds in cosmetics?" or "How do hydroxyethyl groups enhance surfactant performance?" frequently appear in search queries, reflecting its relevance.

From a technical perspective, CAS No. 19379-90-9 exhibits excellent emulsifying and foaming properties, making it a preferred choice in shampoos, conditioners, and skincare products. Its cationic nature allows it to bind effectively to negatively charged surfaces, such as hair or skin, providing conditioning and antistatic effects. Recent trends in the personal care industry, such as the shift toward mild yet effective ingredients, have further driven its adoption. Additionally, its role in industrial cleaning agents and textile softeners underscores its versatility.

Innovations in green chemistry have also sparked interest in optimizing the synthesis and application of Benzenemethanaminium chloride. Researchers are exploring ways to reduce its environmental footprint without compromising performance. For instance, questions like "Can quaternary ammonium compounds be derived from renewable sources?" or "What are the alternatives to traditional surfactants?" highlight the evolving discourse around this compound. Its compatibility with bio-based solvents and low-toxicity profiles positions it as a viable option for sustainable product development.

In conclusion, Benzenemethanaminium, N-dodecyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1) (CAS No. 19379-90-9) is a multifaceted compound with broad applications. Its alignment with current trends—such as sustainability, performance efficiency, and consumer safety—ensures its continued relevance in both academic and industrial settings. As the demand for high-performance surfactants grows, this compound will likely remain a key player in the chemical landscape.

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